Cas no 70950-06-0 (Benzenebutanoic acid, 3-phenylpropyl ester)

• Product name: Benzenebutanoic acid, 3-phenylpropyl ester
• CAS No: 70950-06-0
• MF: C₁₉H₂₂O₂
• MW: 282.376785755157
• CID: 546362
• PubChem ID: 12564053

Benzenebutanoic acid, 3-phenylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, 3-phenylpropyl ester
• 3-phenylpropyl 4-phenylbutanoate
• 4-phenyl-butyric acid 3-phenyl-propyl ester
• DTXSID90502705
• 70950-06-0

• Inchi： InChI=1S/C19H22O2/c20-19(15-7-13-17-9-3-1-4-10-17)21-16-8-14-18-11-5-2-6-12-18/h1-6,9-12H,7-8,13-16H2
• InChI Key： ADEYWCNXBOHJRO-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CCCC(=O)OCCCC2=CC=CC=C2

Computed Properties

• Exact Mass: 282.16206
• Monoisotopic Mass: 282.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 4.7

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters